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Compound of Interest

Compound Name: 4-Ethylmethcathinone

Cat. No.: B1651093

An In-depth Technical Guide on the Core Chemical Properties and Structure of 4-
Ethylmethcathinone (4-EMC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethylmethcathinone, commonly known as 4-EMC, is a synthetic stimulant compound
belonging to the substituted cathinone class.[1] It is a structural isomer of 4-methylethcathinone
(4-MEC) and 3,4-dimethylmethcathinone (3,4-DMMC).[2] First synthesized in the early 2010s,
4-EMC has been identified as a designer drug in various regions globally.[1][2][3] Its effects are
reported to be both stimulant and entactogen, stemming from its presumed interaction with
monoamine transporters.[1][4] This document provides a detailed overview of its chemical and
physical properties, structure, and the experimental protocols used for its characterization.

Chemical Structure and Identification

4-EMC's structure is characterized by a phenethylamine core with an ethyl group on the phenyl
ring at the para position, a methyl group on the nitrogen atom, and a ketone group at the beta
position. It is structurally related to mephedrone (4-methylmethcathinone).[5]

Key Identifiers:

o |[UPAC Name: 1-(4-ethylphenyl)-2-(methylamino)propan-1-one[2][6][7]
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Common Synonyms: 4-EMC, 4-Ethylmethcathinone[2][6][7]

CAS Number: 1225622-14-9 (for base)[2][6][7]

Molecular Formula: C12H17NO[2][6]

InChiKey: FUYPDKFWOHBUFT-UHFFFAOYSA-N[2][6]

Canonical SMILES: CCC1=CC=C(C=C1)C(=0)C(C)NC[6][8]

Physicochemical Properties

The following table summarizes the key chemical and physical properties of 4-
Ethylmethcathinone and its common hydrochloride salt.
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Property Value (Base) Value (HCI Salt) Reference(s)

Molecular Weight 191.27 g/mol 227.7 g/mol [21161[7]

White/Yellowish
Appearance - Crystalline Solid, [410719]
White Powder

Melting Point Not Determined 182.2 °C [7]
Exact Mass 191.131014166 Da - [6]
DMF: 1 mg/ml,
DMSO: 2.5 mg/ml,
Solubility - Ethanol: 5 mg/ml, [5]
PBS (pH 7.2): 10
mg/ml
UVmax (Amax) - 260 nm [5]
XLogP3-AA
2.4 - [6]
(Computed)

Hydrogen Bond Donor ]

Count

Hydrogen Bond

2 - [6]
Acceptor Count
Rotatable Bond Count 4 - [6]
Topological Polar
polod 29.1 A2 - [6]

Surface Area

Pharmacological Profile

4-EMC is understood to exert its stimulant and entactogenic effects by acting as a releasing
agent for key neurotransmitters in the brain, including serotonin, dopamine, and
norepinephrine.[1] This mechanism is similar to other compounds in the substituted cathinone
class.[4]
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Proposed Mechanism of Action for 4-EMC
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Caption: Proposed mechanism of 4-EMC interacting with monoamine transporters.

Structural Relationships

4-EMC is part of a larger family of synthetic cathinones and shares a core structure with many
other psychoactive substances. Its specific properties are determined by the substitutions on
the phenethylamine backbone.
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Structural Relationship of 4-EMC to Related Cathinones
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General Analytical Workflow for 4-EMC Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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